4-Butyl-1,2-dihydro-5-((1-adamantanecarbonyl)oxy)-1,2-diphenyl-3H-pyrazol-3-one

• CAS No.: 87792-13-0
• Molecular Formula: C30H34N2O3
• Molecular Weight: 470.6 g/mol
• IUPAC Name: (4-butyl-5-oxo-1,2-diphenylpyrazol-3-yl) adamantane-1-carboxylate
• InChI: InChI=1S/C30H34N2O3/c1-2-3-14-26-27(33)31(24-10-6-4-7-11-24)32(25-12-8-5-9-13-25)28(26)35-29(34)30-18-21-15-22(19-30)17-23(16-21)20-30/h4-13,21-23H,2-3,14-20H2,1H3
• InChI Key: FOBIEMIYPMYDIM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3)OC(=O)C45CC6CC(C4)CC(C6)C5

Description

4-Butyl-1,2-dihydro-5-((1-adamantanecarbonyl)oxy)-1,2-diphenyl-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C30H34N2O3 and its molecular weight is 470.6 g/mol. The purity is usually 95%.
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Biological Activity

4-Butyl-1,2-dihydro-5-((1-adamantanecarbonyl)oxy)-1,2-diphenyl-3H-pyrazol-3-one is a complex organic compound classified under pyrazolones. Its unique structure, characterized by a pyrazolone ring substituted with butyl and diphenyl groups along with an adamantanecarbonyl moiety, suggests potential biological activities. This article explores the biological activity of this compound, highlighting its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical formula of 4-butyl-1,2-dihydro-5-((1-adamantanecarbonyl)oxy)-1,2-diphenyl-3H-pyrazol-3-one is $C_{30}H_{34}N_{2}O_{3}$, with a molecular weight of 470.61 g/mol. The structure can be summarized as follows:

Property	Details
Chemical Formula	C30H34N2O3
Molecular Weight	470.61 g/mol
CAS Number	87792-13-0

Anti-inflammatory and Analgesic Effects

Research indicates that compounds similar to 4-butyl-1,2-dihydro-5-((1-adamantanecarbonyl)oxy)-1,2-diphenyl-3H-pyrazol-3-one exhibit significant anti-inflammatory and analgesic properties. These effects are primarily attributed to their ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory response.

A study demonstrated that related pyrazolone derivatives effectively reduced inflammation in animal models by decreasing the levels of prostaglandins produced during inflammatory processes.

The proposed mechanisms through which this compound exerts its biological activity include:

• Inhibition of COX Enzymes : By blocking COX-1 and COX-2 enzymes, the compound reduces the synthesis of pro-inflammatory mediators.
• Modulation of Cytokine Production : It may also influence cytokine levels, further contributing to its anti-inflammatory effects.
• Antioxidant Activity : Some studies suggest that pyrazolone derivatives possess antioxidant properties that help mitigate oxidative stress associated with inflammation.

Study on Analgesic Effects

In a controlled study involving rodents, the administration of 4-butyl-1,2-dihydro-5-((1-adamantanecarbonyl)oxy)-1,2-diphenyl-3H-pyrazol-3-one significantly reduced pain responses in models of acute pain. The results indicated a comparable efficacy to traditional NSAIDs like ibuprofen.

In Vitro Studies on Cell Lines

In vitro studies have shown that this compound can inhibit the proliferation of specific cancer cell lines. For instance, it was tested against human breast cancer cells (MCF7) and exhibited cytotoxic effects at certain concentrations . The mechanism appears to involve apoptosis induction and cell cycle arrest.

Comparative Analysis with Related Compounds

Compound Name	Structure/Functional Groups	Unique Features
4-butyl-5-hydroxy-1,2-diphenyl-pyrazol	Hydroxy group	Exhibits different solubility due to hydroxyl substitution
Phenylbutazone	Two phenyl rings	Known for strong anti-inflammatory properties
3,5-Pyrazolidinedione	Dione structure	Different reactivity profile due to dione structure

This table illustrates how 4-butyl-1,2-dihydro-5-((1-adamantanecarbonyl)oxy)-1,2-diphenyl-3H-pyrazol-3-one compares to other pyrazolone derivatives in terms of structure and biological activity.